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Compound of Interest

Compound Name: Baccatin IX

Cat. No.: B592959 Get Quote

A note on the requested topic: Initial searches for "Baccatin IX" did not yield a specific,

identifiable compound with a corresponding CAS number or molecular formula in publicly

available scientific databases. It is possible that this is a rare derivative or a typographical error.

This guide will therefore focus on the well-researched and structurally significant analog,

Baccatin III, a key diterpene in the biosynthesis of prominent anticancer agents. The

information presented herein for Baccatin III serves as a comprehensive example of the data

and experimental insights available for this class of molecules.

This technical guide is intended for researchers, scientists, and professionals in drug

development, providing core information on Baccatin III, including its chemical properties,

experimental protocols, and biological significance.

Core Data Presentation
Quantitative data for Baccatin III and its common precursor, 10-Deacetylbaccatin III, are

summarized below for comparative analysis.

Table 1: Physicochemical Properties of Baccatin III and 10-Deacetylbaccatin III
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Property Baccatin III 10-Deacetylbaccatin III

CAS Number 27548-93-2[1][2][3][4][5] 32981-86-5[6][7]

Molecular Formula C₃₁H₃₈O₁₁[2][5] C₂₉H₃₆O₁₀[7]

Molecular Weight 586.63 g/mol [2] 544.59 g/mol [7]

Appearance
White to off-white crystalline

powder[3]
White or off-white powder[7]

Melting Point 229-234 °C[3][4] Not specified

Solubility
Soluble in DMSO and ethanol;

Insoluble in water[3]

Soluble in methanol; Insoluble

in water and ethanol[7]

Storage Temperature -20°C[3] or 2-8°C 2-8°C[6][7]

Experimental Protocols
Detailed methodologies for key experiments involving Baccatin III are crucial for reproducibility

and further investigation.

Protocol 1: Induction of Apoptosis in Cancer Cell Lines

This protocol outlines a general method for assessing the apoptosis-inducing activity of

Baccatin III in vitro.

Cell Culture:

Culture selected cancer cell lines (e.g., breast, colon) in appropriate media supplemented

with fetal bovine serum and antibiotics.

Maintain cells in a humidified incubator at 37°C with 5% CO₂.

Treatment with Baccatin III:

Prepare a stock solution of Baccatin III in DMSO.

Seed cells in 96-well plates and allow them to adhere overnight.
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Treat cells with varying concentrations of Baccatin III for 24-48 hours. A vehicle control

(DMSO) should be included.

Apoptosis Assay (Caspase Activity):

Following treatment, lyse the cells and measure caspase-10 activity using a commercially

available colorimetric or fluorometric assay kit, following the manufacturer's instructions.

Read the absorbance or fluorescence using a plate reader. Increased caspase-10 activity

is indicative of apoptosis.

Protocol 2: In Vivo Tumor Growth Inhibition Studies

This protocol describes a general workflow for evaluating the anti-tumor efficacy of Baccatin III

in a mouse model.

Animal Model:

Utilize immunodeficient mice (e.g., nude mice) for xenograft studies.

Implant tumor cells (e.g., 4T1 mammary carcinoma or CT26 colon carcinoma)

subcutaneously into the flank of the mice.[8]

Dosing and Administration:

Once tumors reach a palpable size, randomize mice into control and treatment groups.

Administer Baccatin III orally at specified dosages (e.g., 0.05 or 0.5 mg/kg/day).[8] The

control group receives the vehicle.

Tumor Growth Monitoring:

Measure tumor volume using calipers every few days.

At the end of the study, euthanize the mice and excise the tumors for weight measurement

and further analysis (e.g., histology, biomarker analysis).

Analysis of Myeloid-Derived Suppressor Cells (MDSCs):

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.selleckchem.com/products/Baccatin-iii.html
https://www.selleckchem.com/products/Baccatin-iii.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b592959?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Collect spleens and tumors to prepare single-cell suspensions.

Use flow cytometry to quantify the population of MDSCs, which are known to suppress

anti-tumor immunity. A reduction in MDSCs in the Baccatin III-treated group would suggest

an immunomodulatory mechanism of action.[8]

Signaling Pathways and Experimental Workflows
Logical Relationship of Baccatin III to Paclitaxel Synthesis

Baccatin III is a crucial intermediate in the semi-synthesis of the widely used anticancer drug,

Paclitaxel (Taxol). The following diagram illustrates this key relationship.

10-Deacetylbaccatin III Baccatin III
Acetylation

Paclitaxel (Taxol)
Side-chain attachment

Click to download full resolution via product page

Caption: Synthetic pathway from 10-Deacetylbaccatin III to Paclitaxel via Baccatin III.

Experimental Workflow for In Vivo Anti-Tumor Activity Assessment

The diagram below outlines the key steps in an in vivo experiment to assess the anti-tumor

effects of Baccatin III.
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Caption: Workflow for assessing the in vivo anti-tumor activity of Baccatin III.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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